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For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl methyl sulfoxide is an organosulfur compound that belongs to the sulfoxide family.
While its direct experimental data is limited in publicly available literature, its chemical structure
—featuring a polar sulfoxide group and a nonpolar octyl chain—suggests potential applications
as an amphiphilic molecule, solvent, and penetration enhancer in various chemical and
pharmaceutical contexts. This guide provides a summary of its predicted physicochemical
properties, drawing comparisons with the well-characterized dimethyl sulfoxide (DMSO), and
outlines general experimental protocols for the synthesis and characterization of similar
compounds.

Physicochemical Properties

Quantitative data for octyl methyl sulfoxide is not readily available. The following table
presents estimated values based on trends observed in homologous series of alkyl methyl
sulfoxides and the known properties of closely related compounds. For context, the
experimentally determined properties of the widely used solvent, dimethyl sulfoxide (DMSO),
are also provided.
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Table 1: Physicochemical Properties of Octyl Methyl Sulfoxide (Estimated) and Dimethyl
Sulfoxide (Experimental)

Property Octyl Methyl Sfllfoxide Dimethyl Sulfoxi-de
(CoH200S) (Estimated) (C2HeOS) (Experimental)

Molecular Weight ( g/mol ) 176.32 78.13[1][2]

Density (g/cm3) ~0.95-1.05 1.1004[1]

Melting Point (°C) 15-25 18.5[1][3]

Boiling Point (°C) > 200 189[1][2]

Solubility in Water Sparingly soluble to insoluble Miscible[1][4]

pKa ~35 (for the methyl protons) 35[1]

Note: The properties for Octyl Methyl Sulfoxide are estimations and should be confirmed
through experimental validation.

Experimental Protocols
Synthesis of Alkyl Methyl Sulfoxides

A general and effective method for the synthesis of alkyl methyl sulfoxides is the oxidation of
the corresponding alkyl methyl sulfide. This method provides high yields and is applicable to a
wide range of sulfides.

General Protocol for the Oxidation of an Alkyl Methyl Sulfide to an Alkyl Methyl Sulfoxide:

» Dissolution: Dissolve the starting alkyl methyl sulfide in a suitable solvent, such as methanol
or a mixture of water and an organic solvent like methylene chloride.

o Oxidant Preparation: In a separate flask, prepare a solution of an oxidizing agent. Sodium
metaperiodate (NalOa) is a mild and selective oxidant for this transformation.[5]

o Reaction: Cool the sulfide solution in an ice bath. Add the oxidant solution dropwise to the
stirred sulfide solution. Maintain the temperature at 0-5°C throughout the addition.
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e Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

o Work-up: Once the reaction is complete, filter the reaction mixture to remove any solid
byproducts (e.g., sodium iodate). If an organic solvent was used, separate the organic layer.

o Extraction: Extract the aqueous layer with an organic solvent (e.g., methylene chloride) to
recover any dissolved product.

 Purification: Combine the organic extracts, dry over an anhydrous salt (e.g., sodium sulfate),
and remove the solvent under reduced pressure. The crude sulfoxide can be further purified
by distillation under reduced pressure or by column chromatography.

Determination of Physicochemical Properties

Standard analytical techniques are employed to determine the physicochemical properties of
the synthesized octyl methyl sulfoxide.

e Melting Point: Determined using a melting point apparatus.

Boiling Point: Determined by distillation at a specific pressure.

Density: Measured using a pycnometer or a density meter.

Solubility: Assessed by adding a known amount of the compound to a known volume of
solvent (e.g., water, ethanol) and observing for dissolution.

pKa: Determined by titration in a non-aqueous solvent like DMSO, using a strong base.[1]

Potential Applications in Drug Development

Drawing parallels with DMSO, octyl methyl sulfoxide's amphiphilic nature suggests its
potential utility in pharmaceutical sciences.[6][7][8] DMSO is a well-known penetration
enhancer, facilitating the transport of active pharmaceutical ingredients (APIs) across biological
membranes.[9][10] The longer octyl chain in octyl methyl sulfoxide may modulate this
property, potentially offering different release profiles or enhancing solubility for specific APIs.
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Visualizations

The following diagrams illustrate the general synthesis workflow and a conceptual model of its
potential role in drug delivery.
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Caption: General workflow for the synthesis of Octyl Methyl Sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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